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Compound of Interest

Compound Name: 5-Bromo-2-chloroaniline

Cat. No.: B183919 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of chemical reagents is paramount. This technical guide provides a detailed

overview of the safety information for 5-Bromo-2-chloroaniline (CAS No: 60811-17-8),

compiled from various Safety Data Sheets (SDS).

Section 1: Chemical and Physical Properties
This section summarizes the key physical and chemical properties of 5-Bromo-2-
chloroaniline. These characteristics are fundamental for safe handling, storage, and use in

experimental settings.

Property Value Reference

Molecular Formula C6H5BrClN [1]

Molecular Weight 206.47 g/mol [1][2]

Appearance Solid [1]

Melting Point 48°C [1][3]

Boiling Point 255.8°C at 760 mmHg [1]

Density 1.722 g/cm³ [1]

Flash Point 108.5°C [1]

Water Solubility Slightly soluble in water [4]
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Section 2: Toxicological Data
The toxicological profile of a substance is critical for assessing its potential health hazards. 5-
Bromo-2-chloroaniline is classified as harmful through multiple exposure routes. The

following table presents the acute toxicity estimates (ATE).

Exposure Route
Acute Toxicity Estimate
(ATE)

Classification

Oral 500.0 mg/kg
Acute Toxicity 4 (H302:

Harmful if swallowed)

Dermal 1,100.0 mg/kg
Acute Toxicity 4 (H312:

Harmful in contact with skin)

Inhalation (dusts/mists) 1.5 mg/l
Acute Toxicity 4 (H332:

Harmful if inhaled)

Note on Experimental Protocols: The provided Safety Data Sheets do not detail the specific

experimental protocols used to determine these toxicological endpoints (e.g., animal model,

study duration, observation parameters). Such detailed methodologies are typically found in

comprehensive toxicology reports rather than standard SDS documentation. The ATE values

are calculated or estimated based on available data.

Section 3: Hazard Identification and Classification
5-Bromo-2-chloroaniline is classified under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS). Understanding these classifications is essential for

implementing appropriate safety measures.
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Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Section 4: Safety and Handling
Based on the hazard classifications, specific precautionary measures must be taken when

handling 5-Bromo-2-chloroaniline.
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Precautionary Statement Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[1][5]

P270
Do not eat, drink or smoke when using this

product.[2]

P280
Wear protective gloves/ protective clothing/ eye

protection/ face protection.[1][2]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1][2]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][2]

P362+P364
Take off contaminated clothing and wash it

before reuse.[2]

P405 Store locked up.[1]

Section 5: Stability and Reactivity
Understanding the chemical stability and reactivity of 5-Bromo-2-chloroaniline is crucial to

prevent hazardous reactions.

Parameter Information

Reactivity No data available.

Chemical Stability Stable under prescribed storage conditions.[2]

Conditions to Avoid Light, air, and heat.[2]

Incompatible Materials Strong oxidizing agents and strong acids.[2]

Hazardous Decomposition Products
Oxides of carbon, oxides of nitrogen, hydrogen

bromide (HBr), and hydrogen chloride (HCl).[2]
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Visualizations
The following diagrams illustrate key logical workflows for handling and risk assessment of 5-
Bromo-2-chloroaniline based on the available safety data. No specific signaling pathways for

the toxicity of this compound were identified in the reviewed documentation.

Safe Handling Workflow

Obtain and Review SDS

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Weigh/Handle in a Ventilated Area
(Fume Hood)

Avoid Inhalation, Ingestion, and Skin Contact

Store in a Tightly Closed Container
(Cool, Well-Ventilated, Protected from Light)

Click to download full resolution via product page

Caption: A workflow for the safe handling of 5-Bromo-2-chloroaniline.
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First Aid Measures for Exposure

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air
Keep Comfortable

Seek Medical Attention

Remove Contaminated Clothing
Rinse Skin with Water
Seek Medical Attention

Rinse Cautiously with Water
Remove Contact Lenses

Continue Rinsing
Seek Medical Attention

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A logical diagram of first aid responses to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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